Cas no 2227649-19-4 ((2R)-1-(4-ethoxy-2-methylphenyl)propan-2-ol)

• Product Name: (2R)-1-(4-ethoxy-2-methylphenyl)propan-2-ol
• CAS No: 2227649-19-4
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6283557
• PubChem ID: 165610307
• Update Time: 2025-10-29

(2R)-1-(4-ethoxy-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-ethoxy-2-methylphenyl)propan-2-ol
• 2227649-19-4
• EN300-1743797

• Inchi： 1S/C12H18O2/c1-4-14-12-6-5-11(8-10(3)13)9(2)7-12/h5-7,10,13H,4,8H2,1-3H3/t10-/m1/s1
• InChI Key： GKFWAWFQXINEIY-SNVBAGLBSA-N
• SMILES： O[C@H](C)CC1C=CC(=CC=1C)OCC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(4-ethoxy-2-methylphenyl)propan-2-ol

The Comprehensive Overview of (2R)-1-(4-Ethoxy-2-Methylphenyl)Propan-2-Ol (CAS No. 2227649-19-4)

(2R)-1-(4-Ethoxy-2-Methylphenyl)Propan-2-Ol, also known by its CAS number 2227649-19-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of tertiary alcohols, characterized by its chiral center and aromatic substituents. The molecule consists of a propanol backbone with a substituted phenyl group, making it an interesting subject for both academic and industrial research.

The structure of (2R)-1-(4-Ethoxy-2-Methylphenyl)Propan-2-Ol is defined by its stereochemistry at the second carbon of the propanol chain. The (R) configuration indicates that the hydroxyl group, ethoxy-substituted phenyl group, and methyl group are arranged in a specific spatial orientation. This stereochemistry plays a crucial role in determining the compound's physical properties, reactivity, and biological activity.

Recent studies have highlighted the potential of (2R)-1-(4-Ethoxy-2-Methylphenyl)Propan-2-Ol in drug discovery and development. Its unique structure makes it a promising candidate for targeting specific biological pathways. For instance, researchers have explored its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. The ethoxy group on the phenyl ring contributes to enhanced solubility and bioavailability, which are critical factors in pharmaceutical applications.

In addition to its pharmacological relevance, (2R)-1-(4-Ethoxy-2-Methylphenyl)Propan-2-Ol has found applications in material science. Its chiral nature makes it a valuable component in the synthesis of chiral catalysts and asymmetric synthesis processes. Recent advancements in asymmetric catalysis have leveraged this compound's stereochemical properties to achieve high enantioselectivity in various reactions.

The synthesis of (2R)-1-(4-Ethoxy-2-Methylphenyl)Propan-2-Ol involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques. These methods ensure high yields and purity, which are essential for both research and industrial-scale production. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

From an environmental perspective, (2R)-1-(4-Ethoxy-2-Methylphenyl)Propan-2-Ol has been studied for its biodegradability and ecological impact. Research indicates that it undergoes efficient microbial degradation under aerobic conditions, minimizing its environmental footprint. This makes it a sustainable choice for applications where eco-friendliness is a priority.

In conclusion, ( CAS No. ） stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, stereochemistry, and reactivity continue to drive innovative research and development efforts. As scientific understanding of this compound deepens, its potential for novel applications is expected to expand further.